Cas no 119388-80-6 (Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl- (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl- (9CI)
• CAS No: 119388-80-6
• MF: C₁₁H₁₉N₂O₁₃P₃
• MW: 480.195446252823
• CID: 170841
• PubChem ID: 451666
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl- (9CI)
• [[(2S,5R)-5-(5-ethyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 119388-80-6
• DTXSID20152434
• [[(2S,5R)-5-(5-ethyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 5-Ethyl-ddUTP/ 5-Ethyl-2',3'-dideoxyuridine-5'-triphosphate
• Uridine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-5-ethyl-

• Inchi： 1S/C11H19N2O13P3/c1-2-7-5-13(11(15)12-10(7)14)9-4-3-8(24-9)6-23-28(19,20)26-29(21,22)25-27(16,17)18/h5,8-9H,2-4,6H2,1H3,(H,19,20)(H,21,22)(H,12,14,15)(H2,16,17,18)/t8-,9+/m0/s1
• InChI Key： PRWYBBVCTUTNJR-DTWKUNHWSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1CC[C@H](N2C(NC(C(CC)=C2)=O)=O)O1

Computed Properties

• Exact Mass: 480.01007
• Monoisotopic Mass: 480.00999966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 219Ų

Experimental Properties

• PSA: 218.46